4,5-dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid

• IUPAC Name: 4,5-dimethyl-2-pyrrol-1-ylthiophene-3-carboxylic acid
• InChI: InChI=1S/C11H11NO2S/c1-7-8(2)15-10(9(7)11(13)14)12-5-3-4-6-12/h3-6H,1-2H3,(H,13,14)
• InChI Key: DFPDCVOFPAYSKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)O)N2C=CC=C2)C
• Molecular Formula: C11H11NO2S
• DSSTOX Substance ID: DTXSID80358490
• Molecular Weight: 221.28 g/mol
• CAS No.: 26176-19-2

Description

4,5-dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid (DMTPTCA) is a sulfur-containing carboxylic acid that has been studied for its potential uses in various scientific and medical fields. DMTPTCA has been found to exhibit a wide range of properties, including antioxidant, anti-inflammatory, and anticancer activity. Additionally, DMTPTCA has been studied for its potential to act as a chemosensitizer, a compound that can increase the sensitivity of cells to certain chemotherapeutic agents.

Scientific Research Applications

Organic Synthesis and Chemical Diversity

A foundational aspect of research on thiophene derivatives involves their use as starting materials or intermediates in the synthesis of a wide array of structurally diverse compounds. For instance, 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, derived from 2-acetylthiophene, facilitated the generation of a diverse library of compounds through alkylation and ring closure reactions, leading to the production of dithiocarbamates, thioethers, and various cyclic compounds such as pyrazolines and pyridines (Roman, 2013). This work underscores the versatility of thiophene derivatives in synthesizing a wide range of chemical entities, potentially useful in various applications.

Antimicrobial Applications

Another significant area of application for thiophene derivatives is in the development of antimicrobial agents. Novel (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives synthesized from thiophene compounds have demonstrated good antibacterial and antifungal activities. The presence of a heterocyclic ring was found to contribute to their bioactivity, which could be enhanced by the introduction of methoxy groups into the structure (Hublikar et al., 2019).

Material Science Applications

Thiophene derivatives are also explored for their potential in material science, particularly in the development of organic sensitizers for dye-sensitized solar cells (DSSCs). For example, organic sensitizers containing carbazole as an electron donor and indeno[1,2-b]thiophene as a bridging unit have been synthesized for use in DSSCs. These compounds exhibited significant intramolecular charge transfer, leading to strong molar absorption coefficients and red-shifted absorption bands, ultimately improving the performance of the solar cells (Lim et al., 2015).

Mechanism of Action

Target of Action

A structurally similar compound, pyrrothiogatain, has been reported to inhibit gata family proteins . These proteins are transcription factors that regulate gene expression in various biological processes.

Mode of Action

Pyrrothiogatain targets the DNA-binding activity of GATA3 and other members of the GATA family, inhibiting the interaction between GATA3 and SOX4 .

Biochemical Pathways

Based on the action of pyrrothiogatain, it can be inferred that the compound may influence the th2 cell differentiation pathway by suppressing the expression and production of th2 cytokines .

Result of Action

Based on the action of pyrrothiogatain, it can be inferred that the compound may significantly suppress th2 cell differentiation without impairing th1 cell differentiation .